molecular formula C11H19N3 B8453781 5-[3-(Dimethylamino)propyl]-2-methylpyridin-3-amine

5-[3-(Dimethylamino)propyl]-2-methylpyridin-3-amine

Cat. No.: B8453781
M. Wt: 193.29 g/mol
InChI Key: RIYUWBMAPMCYQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-[3-(Dimethylamino)propyl]-2-methylpyridin-3-amine is a useful research compound. Its molecular formula is C11H19N3 and its molecular weight is 193.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H19N3

Molecular Weight

193.29 g/mol

IUPAC Name

5-[3-(dimethylamino)propyl]-2-methylpyridin-3-amine

InChI

InChI=1S/C11H19N3/c1-9-11(12)7-10(8-13-9)5-4-6-14(2)3/h7-8H,4-6,12H2,1-3H3

InChI Key

RIYUWBMAPMCYQN-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=N1)CCCN(C)C)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of N,N-dimethyl-3-(6-methyl-5-nitropyridin-3-yl)prop-2-yn-1-amine (3.18 g, 13.8 mmol) in EtOH (50 mL) under an atmosphere of N2 was added Raney 2800 nickel (50% water slurry; 760 mg, 4 mmol) using 5 mL of ethanol to transfer. The mixture was purged with H2 (1 atm) and allowed to stir at rt under an atmosphere of N2 for 20 h. More Raney nickel (620 mg, 3.6 mmol) was added using 5 mL of ethanol to transfer. The mixture was purged with H2 (1 atm) and allowed to stir at rt under an atmosphere of H2 for 20 h. The mixture was filtered through Celite® and the filtrate was concentrated to give 5-[3-(dimethylamino)propyl]-2-methylpyridin-3-amine (2.45 g, 93%) as a brown solid. LCMS (AAL): Rt=0.98 min, m/z=194.4 (M+H).
Name
N,N-dimethyl-3-(6-methyl-5-nitropyridin-3-yl)prop-2-yn-1-amine
Quantity
3.18 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
760 mg
Type
catalyst
Reaction Step One
Quantity
620 mg
Type
catalyst
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Three
Quantity
5 mL
Type
solvent
Reaction Step Four

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